1-(Pyridin-3-yl)ethanamine dihydrochloride
CAS No.: 1159823-02-5
Cat. No.: VC2541154
Molecular Formula: C7H12Cl2N2
Molecular Weight: 195.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1159823-02-5 |
|---|---|
| Molecular Formula | C7H12Cl2N2 |
| Molecular Weight | 195.09 g/mol |
| IUPAC Name | 1-pyridin-3-ylethanamine;dihydrochloride |
| Standard InChI | InChI=1S/C7H10N2.2ClH/c1-6(8)7-3-2-4-9-5-7;;/h2-6H,8H2,1H3;2*1H |
| Standard InChI Key | FSDMOCFYBMVHLU-UHFFFAOYSA-N |
| SMILES | CC(C1=CN=CC=C1)N.Cl.Cl |
| Canonical SMILES | CC(C1=CN=CC=C1)N.Cl.Cl |
Introduction
1-(Pyridin-3-yl)ethanamine dihydrochloride is a compound that has garnered attention in various chemical and pharmaceutical contexts. It exists in two stereoisomeric forms: the (R)- and (S)-enantiomers, each with distinct properties and applications. This article will delve into the chemical properties, synthesis, and potential applications of this compound, focusing on both the (R)- and (S)-forms.
Solubility and Storage
1-(Pyridin-3-yl)ethanamine dihydrochloride is soluble in various solvents, and its storage requires a cool, dry environment to maintain its stability .
Synthesis
The synthesis of 1-(Pyridin-3-yl)ethanamine dihydrochloride typically involves the reaction of pyridine-3-carbaldehyde with ammonia or an amine, followed by reduction and acidification with hydrochloric acid to form the dihydrochloride salt. Asymmetric synthesis methods can be employed to produce the (R)- or (S)-enantiomers selectively .
Potential Applications
1-(Pyridin-3-yl)ethanamine dihydrochloride and its enantiomers have potential applications in pharmaceutical research, particularly in the development of drugs targeting neurotransmitter systems or other biological pathways.
Biological Activity
While specific biological activities of 1-(Pyridin-3-yl)ethanamine dihydrochloride are not extensively documented, compounds with similar structures have shown promise in interacting with various biological targets, including enzymes and receptors .
Pharmaceutical Development
In pharmaceutical development, the compound could serve as a building block or intermediate for synthesizing more complex molecules with therapeutic potential.
Research Findings
Research on 1-(Pyridin-3-yl)ethanamine dihydrochloride is limited, but studies on related compounds suggest potential applications in drug development. For instance, compounds with pyridine rings are known to interact with biological targets, influencing various physiological processes .
Comparison of Enantiomers
| Property | (R)-1-(Pyridin-3-yl)ethanamine Dihydrochloride | (S)-1-(Pyridin-3-yl)ethanamine Dihydrochloride |
|---|---|---|
| CAS Number | 40154-79-8 | 27854-93-9 (or 40154-84-5 for another form) |
| Molecular Weight | 195.09 g/mol | 195.09 g/mol |
| Synthesis | Asymmetric synthesis methods available | Asymmetric synthesis methods available |
| Applications | Potential in pharmaceutical research | Potential in pharmaceutical research |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume